![molecular formula C12H12ClF2NO4 B2814641 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylacetamide CAS No. 2411276-95-2](/img/structure/B2814641.png)
2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylacetamide
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Overview
Description
2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylacetamide is a chemical compound with potential applications in scientific research.
Mechanism of Action
The mechanism of action of 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylacetamide is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes involved in cancer cell growth.
Biochemical and Physiological Effects:
This compound has been reported to have biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been reported to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylacetamide in lab experiments include its potential anticancer activity, its ability to induce apoptosis in cancer cells, and its anti-inflammatory and analgesic effects. However, its limitations include its complex synthesis method and the need for further research to fully understand its mechanism of action.
Future Directions
For research on 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylacetamide include studying its potential applications as an insecticide and herbicide, further investigating its anticancer activity, and exploring its mechanism of action in more detail. Additionally, research could focus on developing more efficient and cost-effective synthesis methods for this compound.
Synthesis Methods
The synthesis of 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylacetamide involves multiple steps. The starting material is 2-chloroacetamide, which is reacted with 3,4-methylenedioxyphenol and difluoromethoxybenzaldehyde to form an intermediate. The intermediate is then reacted with methyl iodide and purified to obtain the final product.
Scientific Research Applications
2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylacetamide has potential applications in scientific research. It has been reported to have anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its potential use as an insecticide and herbicide.
properties
IUPAC Name |
2-chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClF2NO4/c1-16(11(17)4-13)5-7-2-9-10(19-6-18-9)3-8(7)20-12(14)15/h2-3,12H,4-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISRBIVOJYNBFNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC2=C(C=C1OC(F)F)OCO2)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClF2NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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